3-PENTENENITRILE
3-PENTENENITRILE
3-pentenenitrile, [liquid] appears as a clear colorless to amber liquid. Less dense than water. Flash point 104°F. Boiling point 296°F. Generally stable and not liable to polymerization. May be toxic by skin absorption, inhalation or ingestion. Prolonged exposure may result in delayed cyanide poisoning. Avoid direct contact with vapors, mists or liquid. May produce cyanide gas and carbon monoxide during combustion. Used in the manufacture of various organic chemicals.
Brand Name:
Vulcanchem
CAS No.:
16529-66-1
VCID:
VC0094367
InChI:
InChI=1S/C5H7N/c1-2-3-4-5-6/h2-3H,4H2,1H3/b3-2+
SMILES:
CC=CCC#N
Molecular Formula:
C5H7N
Molecular Weight:
81.12 g/mol
3-PENTENENITRILE
CAS No.: 16529-66-1
Main Products
VCID: VC0094367
Molecular Formula: C5H7N
Molecular Weight: 81.12 g/mol
| CAS No. | 16529-66-1 |
|---|---|
| Product Name | 3-PENTENENITRILE |
| Molecular Formula | C5H7N |
| Molecular Weight | 81.12 g/mol |
| IUPAC Name | (E)-pent-3-enenitrile |
| Standard InChI | InChI=1S/C5H7N/c1-2-3-4-5-6/h2-3H,4H2,1H3/b3-2+ |
| Standard InChIKey | UVKXJAUUKPDDNW-NSCUHMNNSA-N |
| Isomeric SMILES | C/C=C/CC#N |
| SMILES | CC=CCC#N |
| Canonical SMILES | CC=CCC#N |
| Boiling Point | 291 to 297 °F at 760 mm Hg (NTP, 1992) |
| Density | 0.83 at 39 °F (NTP, 1992) |
| Flash Point | 101 °F (NTP, 1992) |
| Physical Description | 3-pentenenitrile, [liquid] appears as a clear colorless to amber liquid. Less dense than water. Flash point 104°F. Boiling point 296°F. Generally stable and not liable to polymerization. May be toxic by skin absorption, inhalation or ingestion. Prolonged exposure may result in delayed cyanide poisoning. Avoid direct contact with vapors, mists or liquid. May produce cyanide gas and carbon monoxide during combustion. Used in the manufacture of various organic chemicals. Liquid |
| Description | 3-pentenenitrile, [liquid] appears as a clear colorless to amber liquid. Less dense than water. Flash point 104°F. Boiling point 296°F. Generally stable and not liable to polymerization. May be toxic by skin absorption, inhalation or ingestion. Prolonged exposure may result in delayed cyanide poisoning. Avoid direct contact with vapors, mists or liquid. May produce cyanide gas and carbon monoxide during combustion. Used in the manufacture of various organic chemicals. |
| Solubility | less than 1 mg/mL at 66° F (NTP, 1992) |
| Synonyms | 4 pentenenitrile 4-pentenenitrile trans-3-pentenenitrile |
| Vapor Pressure | 1 mm Hg at 106 °F ; 5 mm Hg at 122° F; 40 mm Hg at 158° F (NTP, 1992) |
| PubChem Compound | 5324707 |
| Last Modified | Nov 11 2021 |
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